1-[3-(Methylsulfonyl)phenyl]cyclopentanamine

• Molecular Formula: C12H17NO2S
• Molecular Weight: 239.34 g/mol
• IUPAC Name: 1-(3-methylsulfonylphenyl)cyclopentan-1-amine
• InChI: InChI=1S/C12H17NO2S/c1-16(14,15)11-6-4-5-10(9-11)12(13)7-2-3-8-12/h4-6,9H,2-3,7-8,13H2,1H3
• InChI Key: XHBCUKUGPJDLMC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2(CCCC2)N

Description

1-[3-(Methylsulfonyl)phenyl]cyclopentanamine is a cyclopentylamine derivative featuring a methylsulfonyl (-SO₂CH₃) substituent at the 3-position of the phenyl ring. Cyclopentylamine scaffolds are commonly explored in medicinal chemistry due to their conformational rigidity, which can enhance binding specificity to receptors or enzymes.

Preparation Methods

The synthesis of 1-[3-(Methylsulfonyl)phenyl]cyclopentanamine typically involves the reaction of cyclopentanamine with 3-(methylsulfonyl)benzaldehyde under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-[3-(Methylsulfonyl)phenyl]cyclopentanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: It can undergo substitution reactions where the methylsulfonyl group can be replaced by other functional groups under appropriate conditions.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Pharmaceutical Applications

• Biological Activity : Preliminary studies suggest that 1-[3-(Methylsulfonyl)phenyl]cyclopentanamine may exhibit anti-inflammatory and analgesic properties. Compounds with similar structures have been investigated for their interactions with neurotransmitter systems, indicating potential applications in treating neurological disorders.
• Drug Development : The compound's unique chemical properties make it a candidate for pharmaceutical development. Research into its binding affinity with various biological targets is ongoing, which could lead to new therapeutic agents.
• Interaction Studies : Investigations into how 1-[3-(Methylsulfonyl)phenyl]cyclopentanamine interacts with specific receptors or enzymes are crucial for understanding its pharmacological potential. These studies may reveal mechanisms of action that can guide further drug design efforts.

Organic Synthesis

• Synthetic Pathways : The synthesis of 1-[3-(Methylsulfonyl)phenyl]cyclopentanamine involves several steps that leverage established organic chemistry techniques. Common reagents include hydrogen peroxide for oxidation and lithium aluminum hydride for reduction, emphasizing the compound's versatility in synthetic applications.
• Reactivity : The presence of the methylsulfonyl group significantly influences the compound's reactivity, allowing for various chemical transformations that can be exploited in synthetic routes to create more complex molecules.

Mechanism of Action

The mechanism of action of 1-[3-(Methylsulfonyl)phenyl]cyclopentanamine involves its interaction with specific molecular targets and pathways. The exact pathways and targets depend on the context of its use, whether in biological systems or chemical reactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects: Methylsulfonyl vs. Halogenated or Alkyl Groups

a. RS 39604

• Structure: RS 39604 (1-[4-amino-5-chloro-2-(3,5-dimethoxy-benzyloxy)phenyl]-3-[1-[2-[(methylsulfonyl)amino]ethyl]-4-piperidinyl]-1-propanone hydrochloride) shares the methylsulfonyl group but incorporates a piperidine ring and a complex benzyl-oxy substituent .
• In contrast, 1-[3-(Methylsulfonyl)phenyl]cyclopentanamine lacks the extended piperidinyl-propanone backbone, likely reducing steric hindrance and altering receptor affinity.

b. 1-[1-(4-Chlorophenyl)cyclopentyl]methanamine

• Structure : Features a chlorophenyl group instead of methylsulfonylphenyl .
• Comparison : The chloro substituent (-Cl) is less polar than -SO₂CH₃, reducing solubility in polar solvents. Chlorine’s electronegativity may also weaken interactions with electron-rich binding pockets compared to the sulfonyl group.

c. [1-(3-Trifluoromethylphenyl)cyclobutyl]methanamine

• Structure : Substitutes methylsulfonyl with trifluoromethyl (-CF₃) and uses a cyclobutane ring .
• The cyclobutane ring increases ring strain, possibly lowering conformational stability compared to cyclopentane.

Ring System Variations: Cyclopentane vs. Piperidine or Cyclobutane

a. 4-(3-(Methylsulfonyl)phenyl)-1-propylpiperidin-4-ol

• Structure : A piperidine derivative with a hydroxyl group and methylsulfonylphenyl substituent .
• Comparison: The six-membered piperidine ring offers greater flexibility than cyclopentane, which may influence binding kinetics.

b. 1-[1-(3-Chlorophenyl)cyclobutyl]methanamine

• Structure : Cyclobutane ring with a chlorophenyl group .
• The absence of a sulfonyl group diminishes electronic effects critical for interactions with targets like serotonin receptors.

Pharmacological and Physicochemical Properties

Compound	Molecular Formula	Molar Mass (g/mol)	pKa	Key Substituent	Ring System
1-[3-(Methylsulfonyl)phenyl]cyclopentanamine	C₁₂H₁₇NO₂S	239.34	~9–10 (est.)	-SO₂CH₃	Cyclopentane
RS 39604	C₂₆H₃₄ClN₃O₅S	552.09	N/A	-SO₂NH(CH₂)₂- (piperidine)	Piperidine
[1-(3-Trifluoromethylphenyl)cyclobutyl]methanamine	C₁₂H₁₄F₃N	229.24	10.27	-CF₃	Cyclobutane
1-[1-(4-Chlorophenyl)cyclopentyl]methanamine	C₁₂H₁₆ClN	209.72	N/A	-Cl	Cyclopentane

Key Observations :

• Solubility : Methylsulfonyl-containing compounds (e.g., target compound, RS 39604) exhibit higher polarity, favoring aqueous solubility.
• Bioavailability : Cyclopentane derivatives may offer better metabolic stability than cyclobutane analogs due to reduced ring strain.
• Receptor Binding : The -SO₂CH₃ group’s hydrogen-bond acceptor capacity may enhance affinity for aminergic receptors (e.g., serotonin, dopamine) compared to -Cl or -CF₃ substituents.

Biological Activity

1-[3-(Methylsulfonyl)phenyl]cyclopentanamine is an organic compound with significant potential in medicinal chemistry due to its unique structural features, particularly the presence of a methylsulfonyl group. This article explores its biological activity, synthesis, and potential applications based on recent research findings.

Chemical Structure and Properties

The molecular formula of 1-[3-(Methylsulfonyl)phenyl]cyclopentanamine is C11H15NO2S. The compound consists of a cyclopentanamine moiety linked to a phenyl ring that carries a methylsulfonyl substituent. This structure contributes to its distinct chemical properties and biological interactions.

The methylsulfonyl group enhances the compound's solubility and bioavailability, which may influence its interaction with various biological targets. Preliminary studies suggest that 1-[3-(Methylsulfonyl)phenyl]cyclopentanamine may interact with neurotransmitter systems, potentially affecting neurological pathways and offering therapeutic benefits in neurodegenerative diseases.

Biological Activity

Research has indicated that compounds similar to 1-[3-(Methylsulfonyl)phenyl]cyclopentanamine exhibit several pharmacological activities, including:

• Anti-inflammatory Effects : Compounds with similar structures have demonstrated the ability to inhibit cyclooxygenase (COX) enzymes, which play a critical role in inflammation pathways .
• Analgesic Properties : The compound may provide pain relief by modulating pain signaling pathways.
• Neuroprotective Effects : There is emerging evidence suggesting that it could stabilize microtubules, which are essential for neuronal health and function .

Comparative Analysis with Similar Compounds

To better understand the unique features of 1-[3-(Methylsulfonyl)phenyl]cyclopentanamine, it can be compared with structurally related compounds:

Compound Name	Structure	Key Differences
1-[3-(Trifluoromethyl)phenyl]cyclopentanamine	Contains trifluoromethyl instead of methylsulfonyl	Different electronic properties affecting reactivity
1-[4-(Methylsulfonyl)phenyl]cyclohexanamine	Has a cyclohexane ring instead of cyclopentane	Affects steric hindrance and potential applications
N-{1-[4-(methylsulfonyl)phenyl]propyl}cyclopentanamine	Propyl group instead of phenyl	Changes hydrophobicity and potential interactions

Case Studies

• Neurodegenerative Disease Models : In studies involving tau and amyloid-beta plaque transgenic mouse models, compounds similar to 1-[3-(Methylsulfonyl)phenyl]cyclopentanamine showed improvements in microtubule density and reductions in tau pathology, indicating potential for treating Alzheimer's disease .
• Cancer Research : Investigations into apoptosis-inducing activities revealed that related compounds could enhance caspase-3 activity in breast cancer cell lines (e.g., MDA-MB-231), suggesting that they may serve as effective anticancer agents .

Future Directions

Ongoing research is focused on elucidating the specific mechanisms through which 1-[3-(Methylsulfonyl)phenyl]cyclopentanamine exerts its biological effects. Further studies are needed to explore its pharmacokinetics, optimal dosing strategies, and potential side effects.